Cas no 139911-28-7 (Ethyl 2-bromo-5-fluorobenzoate)

• Product Name: Ethyl 2-bromo-5-fluorobenzoate
• CAS No: 139911-28-7
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD06204688
• CID: 1039598
• PubChem ID: 15037299
• Update Time: 2025-06-11

Ethyl 2-bromo-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-fluorobenzoate
• ethyl 2-bromo-5-fluorobenzoatato
• ethyl 2-bromo-5-fluoro-benzoate
• Benzoic acid, 2-bromo-5-fluoro-, ethyl ester
• Ethyl2-Bromo-5-fluorobenzoate
• ODFAIHQRCRQZGM-UHFFFAOYSA-N
• 6803AA
• TRA0073468
• AK104622
• SY023646
• MFCD06204688
• DS-4261
• SCHEMBL1656936
• CS-0041472
• 139911-28-7
• DTXSID70567332
• AKOS009147010
• DB-370228
• AMY6551

• MDL： MFCD06204688
• Inchi： 1S/C9H8BrFO2/c1-2-13-9(12)7-5-6(11)3-4-8(7)10/h3-5H,2H2,1H3
• InChI Key： ODFAIHQRCRQZGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OCC)F

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Experimental Properties

• PSA: 26.30000
• LogP: 2.76490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-bromo-5-fluorobenzoate

Ethyl 2-bromo-5-fluorobenzoate (CAS No. 139911-28-7): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-bromo-5-fluorobenzoate (CAS No. 139911-28-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of Ethyl 2-bromo-5-fluorobenzoate consists of an ethyl ester group attached to a benzene ring, which is further substituted with a bromine atom at the 2-position and a fluorine atom at the 5-position. This specific arrangement of functional groups imparts distinct reactivity and stability characteristics to the molecule, making it an ideal candidate for a variety of synthetic transformations.

In recent years, the study of Ethyl 2-bromo-5-fluorobenzoate has been enriched by several notable advancements in both synthetic methodology and biological applications. One of the key areas of interest is its use as a building block in the synthesis of novel bioactive compounds. For instance, researchers have explored its potential in the development of anti-cancer agents, where the bromo and fluoro substituents play crucial roles in modulating the biological activity and selectivity of the final products.

A study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 2-bromo-5-fluorobenzoate in the synthesis of a series of benzimidazole derivatives with potent anti-tumor activity. The bromo group was found to enhance the lipophilicity and cellular uptake of these compounds, while the fluoro substituent contributed to their metabolic stability and reduced toxicity. These findings underscore the importance of Ethyl 2-bromo-5-fluorobenzoate as a key intermediate in drug discovery.

Beyond its applications in medicinal chemistry, Ethyl 2-bromo-5-fluorobenzoate has also been investigated for its potential in agrochemicals. A recent study published in the Pest Management Science journal demonstrated that derivatives of this compound exhibit strong herbicidal activity against various weed species. The bromo and fluoro substituents were found to enhance the herbicidal efficacy by improving the compound's ability to penetrate plant cell membranes and disrupt essential metabolic pathways.

The synthetic accessibility of Ethyl 2-bromo-5-fluorobenzoate has further contributed to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the bromination and fluorination of ethyl benzoate using selective reagents under mild conditions. This approach not only ensures high yields but also minimizes side reactions, making it suitable for industrial-scale production.

In addition to its synthetic utility, Ethyl 2-bromo-5-fluorobenzoate has been studied for its environmental impact. Researchers have investigated its biodegradability and potential for accumulation in ecosystems. A study published in the Environmental Science & Technology journal reported that under aerobic conditions, this compound is readily biodegraded by microorganisms present in soil and water environments. This finding is significant as it suggests that Ethyl 2-bromo-5-fluorobenzoate can be used with minimal environmental risk.

The safety profile of Ethyl 2-bromo-5-fluorobenzoate has also been evaluated extensively. Toxicological studies have shown that this compound exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, it is important to handle this compound with care due to its potential for skin irritation and eye damage. Proper personal protective equipment (PPE) should be used when working with this material to ensure safe handling.

In conclusion, Ethyl 2-bromo-5-fluorobenzoate (CAS No. 139911-28-7) is a multifaceted organic compound with a wide range of applications in medicinal chemistry, agrochemicals, and environmental science. Its unique chemical structure and favorable properties make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.